Cas no 870704-22-6 (3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 870704-22-6
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD03420242
• CID: 706520
• PubChem ID: 24882574
• Update Time: 2025-06-15

3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 5-(4-fluorophenyl)-
• 3-(4-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-(4-Fluoro-phenyl)-2H-pyrazole-3-carboxylic acid
• 5-(4-Chlorophenyl)-1H-Pyrazole-3-Carboxylic Acid
• 5-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid (ACI)
• DS-0119
• AKOS000137856
• STK347689
• 5-(4-fluoro-phenyl)-1H-pyrazole-3-carboxylic acid
• 5-(4-fluoro-phenyl)-2 h-pyrazole-3-carboxylic acid
• 890006-82-3
• BAS 06804310
• FS-1877
• EN300-36320
• MFCD03420242
• BS-4166
• 3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylic acid, 97%
• SY004182
• Z367678704
• 1H-Pyrazole-3-carboxylicacid,5-(4-fluorophenyl)-
• ALBB-006692
• AB14517
• F3250-0571
• BDBM45821
• FDNYHBASQZFVBL-UHFFFAOYSA-N
• AKOS000266409
• 3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylicacid
• BCP16522
• CHEMBL1604946
• DTXSID701008595
• 5-(4-Fluorophenyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
• CS-0038334
• 870704-22-6
• DB-001694
• cid_940540
• MLS-0091974.0001
• SCHEMBL70800
• 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD03420242
• Inchi： 1S/C10H7FN2O2/c11-7-3-1-6(2-4-7)8-5-9(10(14)15)13-12-8/h1-5H,(H,12,13)(H,14,15)
• InChI Key： FDNYHBASQZFVBL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=CC(F)=CC=2)NN=1)O

Computed Properties

• Exact Mass: 206.04900
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.441
• Melting Point: 226-230 °C (lit.)
• Boiling Point: 489.4°C at 760 mmHg
• Flash Point: 249.8°C
• Refractive Index: 1.62
• PSA: 65.98000
• LogP: 1.91400

3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid

3-(4-Fluorophenyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 870704-22-6): A Versatile Building Block in Modern Pharmaceutical and Chemical Research

In the realm of organic chemistry and drug discovery, 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid (CAS No. 870704-22-6) has emerged as a pivotal compound due to its unique structural features and broad applicability. This fluorinated pyrazole derivative is increasingly recognized for its role as a pharmacophore in medicinal chemistry, particularly in the design of small-molecule inhibitors and bioactive intermediates. Its carboxylic acid functional group and aromatic fluorophenyl moiety make it a versatile scaffold for synthesizing compounds with potential therapeutic applications.

The growing interest in 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid aligns with current trends in precision medicine and targeted drug delivery. Researchers are actively exploring its utility in kinase inhibition, anti-inflammatory agents, and anticancer drug candidates. A surge in searches for terms like "pyrazole derivatives in drug design" and "fluorophenyl compounds in medicinal chemistry" reflects the compound's relevance in cutting-edge research. Additionally, its CAS number 870704-22-6 is frequently queried in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial settings.

From a synthetic perspective, 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid serves as a key intermediate in multicomponent reactions (MCRs) and click chemistry applications. Its hydrogen-bonding capacity and metal-coordination properties further expand its utility in catalysis and material science. Recent publications highlight its use in developing fluorescent probes for cellular imaging, a topic gaining traction in biomarker discovery circles.

Environmental and sustainability considerations also play a role in the compound's appeal. With the pharmaceutical industry prioritizing green chemistry, the efficient synthesis and derivatization of 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid using eco-friendly solvents or catalytic methods has become a hot topic. Searches for "sustainable synthesis of fluorinated heterocycles" often lead to discussions about this compound's potential.

Quality control and analytical characterization of CAS 870704-22-6 are critical for reproducibility in research. Advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to verify its purity and structure. These methods align with the broader demand for high-purity chemical standards in drug development pipelines.

In conclusion, 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylic acid represents a convergence of multiple scientific disciplines. Its applications span from drug discovery to advanced materials, making it a compound of enduring interest. As research into personalized therapeutics and smart materials accelerates, this pyrazole-carboxylic acid hybrid will likely remain at the forefront of innovation.